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Compound of Interest

Compound Name:
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hydrochloride

CAS No.: 6946-05-0

Cat. No.: B1279538

Get Quote

An In-depth Technical Guide to the Research Applications of 2-Aminocyclohexanone
Hydrochloride

This guide serves as a technical resource for researchers, scientists, and professionals in drug

development, exploring the multifaceted applications of 2-aminocyclohexanone
hydrochloride. This versatile chemical intermediate, by virtue of its bifunctional nature, offers a

gateway to a wide array of complex molecular architectures, particularly within the realm of

heterocyclic and medicinal chemistry. This document provides an in-depth analysis of its

chemical properties, core synthetic applications, detailed experimental protocols, and essential

safety guidelines, grounded in established scientific literature.

Introduction: The Strategic Value of a Bifunctional
Building Block
2-Aminocyclohexanone hydrochloride is an organic compound featuring a six-membered

carbocyclic ring bearing both a ketone and a primary amine at the adjacent position.[1][2] Its

presentation as a hydrochloride salt is a deliberate and practical choice, enhancing the
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compound's stability and solubility in various laboratory settings compared to its free base form.

[1] The strategic placement of the amino group alpha to the carbonyl functionality imbues the

molecule with unique reactivity, making it a powerful precursor for constructing diverse

molecular scaffolds. It is particularly valued as an intermediate in the synthesis of

pharmaceuticals, with potential applications in developing treatments for neurological

disorders.[1]

The core utility of 2-aminocyclohexanone hydrochloride stems from the orthogonal reactivity

of its two functional groups. The primary amine can act as a nucleophile or be readily

functionalized, while the ketone provides an electrophilic center and enolizable alpha-protons,

opening avenues for a multitude of condensation and carbon-carbon bond-forming reactions.

This dual functionality makes it an indispensable tool for synthetic chemists aiming to build

complex, biologically active molecules.[2][3]

Physicochemical and Structural Data
A precise understanding of a reagent's physical and chemical properties is fundamental to its

effective application in experimental design. The key characteristics of 2-
aminocyclohexanone hydrochloride are summarized below.

Property Value Reference(s)

CAS Number 6946-05-0 [1][4][5][6]

Molecular Formula C₆H₁₂ClNO (or C₆H₁₁NO·HCl) [1][4][5]

Molecular Weight 149.62 g/mol [1][4][7]

Appearance White to off-white solid [8]

Melting Point 157-158 °C (decomposes) [1][8]

Boiling Point 213.9 °C at 760 mmHg [1][7]

Storage
Inert atmosphere, Room

Temperature
[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1279538/docs?utm_src=pdf-body#potential-applications-of-2-aminocyclohexanone-hydrochloride-in-research
https://www.smolecule.com/products/s1905135
https://pdf.benchchem.com/1357/Application_Notes_and_Protocols_Scale_up_Synthesis_of_2_Methylamino_cyclohexanone_hydrochloride.pdf
https://www.benchchem.com/product/b1279538/docs?utm_src=pdf-body#potential-applications-of-2-aminocyclohexanone-hydrochloride-in-research
https://www.benchchem.com/product/b1279538/docs?utm_src=pdf-body#potential-applications-of-2-aminocyclohexanone-hydrochloride-in-research
https://www.lookchem.com/404.htm
https://www.calpaclab.com/2-aminocyclohexanone-hydrochloride-min-97-100-mg/ala-a194627-100mg
https://www.keyorganics.net/2-aminocyclohexanonehydrochloride-6946-05-0-c6h12clno.html
https://www.echemi.com/products/pd180628104862-2-aminocyclohexanone-hydrochloride.html
https://www.lookchem.com/404.htm
https://www.calpaclab.com/2-aminocyclohexanone-hydrochloride-min-97-100-mg/ala-a194627-100mg
https://www.keyorganics.net/2-aminocyclohexanonehydrochloride-6946-05-0-c6h12clno.html
https://www.lookchem.com/404.htm
https://www.calpaclab.com/2-aminocyclohexanone-hydrochloride-min-97-100-mg/ala-a194627-100mg
https://www.biosynth.com/p/GAA94605/6946-05-0-2-aminocyclohexanone-hydrochloride
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42506070.htm
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42506070.htm
https://www.lookchem.com/404.htm
https://www.biosynth.com/p/GAA94605/6946-05-0-2-aminocyclohexanone-hydrochloride
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Synthetic Applications: A Gateway to
Molecular Diversity
The primary value of 2-aminocyclohexanone hydrochloride in research lies in its role as a

versatile synthon for a variety of important chemical transformations.

Synthesis of Heterocyclic Scaffolds
Heterocyclic compounds are foundational to medicinal chemistry, forming the core of a vast

number of therapeutic agents.[9] 2-Aminocyclohexanone hydrochloride is a key starting

material for several classes of N-heterocycles.

The Friedländer synthesis is a classic and efficient method for constructing the quinoline ring

system.[10] This reaction involves the condensation of a 2-aminoaryl ketone (like 2-

aminocyclohexanone) with a compound containing a reactive α-methylene group (e.g., a 1,3-

dicarbonyl compound). The reaction can be catalyzed by either acid or base.[10] The use of the

hydrochloride salt is advantageous in acid-catalyzed versions, while in base-catalyzed

reactions, an additional equivalent of base is required to liberate the free amine for the initial

condensation step.[10] The mechanism typically proceeds through an initial Schiff base

formation followed by an intramolecular aldol-type condensation and subsequent dehydration

to form the aromatic quinoline ring.[10]

Reactants

Reaction Sequence Product2-Aminocyclohexanone
Hydrochloride

Condensation &
Cyclization

α-Methylene Ketone
(e.g., Acetylacetone)

Dehydration Intermediate Substituted
Tetrahydroquinoline

Click to download full resolution via product page

Caption: Workflow for Friedländer-type quinoline synthesis.
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Quinazolines and their derivatives are another class of "privileged scaffolds" in drug discovery,

known for a wide range of biological activities.[11][12][13] Synthetic routes often involve the

cyclization of anthranilic acid derivatives or related precursors. 2-Aminocyclohexanone
hydrochloride can be envisioned as a synthon for building partially saturated (tetrahydro)

quinazoline systems through condensation reactions with appropriate reagents like

isocyanates, isothiocyanates, or amidines. While direct literature for this specific transformation

is sparse, the fundamental reactivity of the α-amino ketone moiety makes it a logical precursor

for exploring such scaffolds.

Intermediate in Total Synthesis and Medicinal Chemistry
While direct applications in total synthesis are often specific to the target molecule, the

structural motif of 2-aminocyclohexanone is critical. For instance, the closely related N-

substituted analog, 2-(dimethylamino)methyl-cyclohexanone hydrochloride, is a well-known

precursor in the industrial synthesis of the analgesic drug Tramadol.[14] This highlights the role

of the aminocyclohexanone scaffold as a key building block. Researchers can use 2-
aminocyclohexanone hydrochloride as a starting point to generate a library of N-substituted

derivatives, which can then be used in subsequent steps, such as Grignard reactions, to build

molecular complexity.[14] It is also classified as a "Protein Degrader Building Block,"

suggesting its utility in the synthesis of molecules like PROTACs (Proteolysis Targeting

Chimeras) that require versatile, functionalized linkers and scaffolds.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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